1-Alanylpiperidine-4-carbonitrile
Overview
Description
1-Alanylpiperidine-4-carbonitrile (APCN) is a synthetic compound that has been studied extensively in the field of medicinal chemistry. It is a small molecule that is composed of a nitrogen-containing piperidine ring and a carbonitrile group. It is a highly versatile compound that has been used in a variety of research applications, including the synthesis of pharmaceuticals, the development of new drug delivery systems, and the investigation of its biochemical and physiological effects.
Scientific Research Applications
1-Alanylpiperidine-4-carbonitrile: A Comprehensive Analysis
Drug Synthesis and Development: 1-Alanylpiperidine-4-carbonitrile serves as a crucial building block in the synthesis of novel molecules. Its structure is pivotal in facilitating the development of new drugs, particularly in the realm of medicinal chemistry where piperidine rings are a common motif due to their presence in many pharmacologically active compounds.
Antimicrobial Agents: Piperidine derivatives have been explored for their antimicrobial properties. The structural framework of 1-Alanylpiperidine-4-carbonitrile could be utilized to synthesize new antimicrobial agents that target a range of pathogenic microorganisms .
Anticancer Research: Compounds like piperine and piperidine derivatives have shown potential in anticancer research. They can induce various biological processes such as ROS release and activation of mitochondrial pathways, which are crucial in cancer cell apoptosis . 1-Alanylpiperidine-4-carbonitrile could contribute to this field by acting as a precursor for anticancer agents.
Future Directions
While specific future directions for 1-Alanylpiperidine-4-carbonitrile are not mentioned in the search results, there is ongoing interest in the synthesis and pharmacological applications of piperidine derivatives . This suggests potential future research directions in the development of new synthetic methods, exploration of biological activities, and the design of new drugs based on the piperidine scaffold .
properties
IUPAC Name |
1-(2-aminopropanoyl)piperidine-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O/c1-7(11)9(13)12-4-2-8(6-10)3-5-12/h7-8H,2-5,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKBOOIHWENFCBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCC(CC1)C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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